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Compound of Interest

Compound Name: Tubulin polymerization-IN-60

Cat. No.: B12378796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tubulin Polymerization-IN-60, also identified as BF3, is a potent, cell-permeable inhibitor of

tubulin polymerization.[1] As a member of the colchicine binding site inhibitors (CBSIs), it exerts

its anticancer activity by disrupting microtubule dynamics, which are critical for cell division,

intracellular transport, and maintenance of cell structure. This disruption ultimately leads to cell

cycle arrest at the G2/M phase and the induction of apoptosis.[1] This technical guide provides

a comprehensive overview of Tubulin Polymerization-IN-60, including its chemical properties,

mechanism of action, biological effects, and relevant experimental protocols.

Chemical Properties
Chemical Structure:

compound 2D structure of Tubulin Polymerization-IN-60
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2D structure of Tubulin Polymerization-IN-60

Table 1: Chemical and Physical Properties
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Property Value

CAS Number 2361303-91-3

Molecular Formula C29H22O6

SMILES
O=C(C1=C(C2=CC=CC=C2)OC3=C1C=CC=C3

OC)C4=CC(OC)=C(C(OC)=C4)OC

Synonyms BF3

Mechanism of Action
Tubulin Polymerization-IN-60 functions as a microtubule-destabilizing agent by binding to the

colchicine site on β-tubulin.[1] This binding event prevents the polymerization of α/β-tubulin

heterodimers into microtubules. The inhibition of microtubule formation disrupts the mitotic

spindle, a crucial apparatus for chromosome segregation during mitosis. Consequently, the cell

cycle is arrested at the G2/M checkpoint, preventing cell division and ultimately triggering the

apoptotic cascade.
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Mechanism of action of Tubulin Polymerization-IN-60.
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Biological Activity
Tubulin Polymerization-IN-60 exhibits potent antiproliferative activity against various cancer

cell lines. The half-maximal inhibitory concentration (IC50) values for cell proliferation are

summarized in the table below.

Table 2: Antiproliferative Activity of Tubulin Polymerization-IN-60

Cell Line Cancer Type IC50 (µM) Reference

A375 Melanoma 0.09 ± 0.01 [1]

MDA-MB-435S Melanoma 0.11 ± 0.01 [1]

WM9 Melanoma 0.18 ± 0.05 [1]

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the characterization

of tubulin polymerization inhibitors like Tubulin Polymerization-IN-60. These are generalized

protocols and may require optimization for specific experimental conditions.

Tubulin Polymerization Assay (In Vitro)
This assay measures the effect of a compound on the polymerization of purified tubulin in a

cell-free system.

Workflow:
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Tubulin Polymerization Assay Workflow

Start

Prepare purified tubulin solution
(e.g., 2 mg/mL in assay buffer)

Add Tubulin Polymerization-IN-60
(or vehicle control) to wells

Add tubulin solution to wells

Incubate at 37°C to initiate polymerization

Measure absorbance at 340 nm
(or fluorescence) kinetically

Analyze data to determine
IC50 for polymerization inhibition

End

 

Cell Cycle Analysis Workflow

Start

Seed cells and allow to adhere

Treat cells with Tubulin
Polymerization-IN-60 (and control)

Harvest cells (trypsinization)

Fix cells in cold 70% ethanol

Stain cells with Propidium Iodide (PI)
and treat with RNase

Analyze by flow cytometry

Determine cell cycle distribution
(G0/G1, S, G2/M)

End
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Apoptosis Assay Workflow

Start

Seed cells and allow to adhere

Treat cells with Tubulin
Polymerization-IN-60 (and control)

Harvest cells (including supernatant)

Wash cells with PBS

Resuspend cells in Annexin V
binding buffer

Stain with Annexin V-FITC
and Propidium Iodide (PI)

Incubate in the dark

Analyze by flow cytometry

Quantify apoptotic (Annexin V+)
and necrotic (Annexin V+/PI+) cells

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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